Cas no 149367-82-8 (5-(Dimethylamino)-1,3-dihydrobenzimidazole-2-thione)
149367-82-8 structure
Product Name:5-(Dimethylamino)-1,3-dihydrobenzimidazole-2-thione
CAS No:149367-82-8
MF:C9H11N3S
MW:193.268739938736
CID:100251
Update Time:2023-08-02
5-(Dimethylamino)-1,3-dihydrobenzimidazole-2-thione Chemical and Physical Properties
Names and Identifiers
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- 2H-Benzimidazole-2-thione,5-(dimethylamino)-1,3-dihydro-
- 2H-Benzimidazole-2-thione,5-(dimethylamino)-1,3-dihydro-(9CI)
- 5-(dimethylamino)-1,3-dihydrobenzimidazole-2-thione
- 5-(Dimethylamino)-1,3-dihydrobenzimidazole-2-thione
-
- Inchi: 1S/C9H11N3S/c1-12(2)6-3-4-7-8(5-6)11-9(13)10-7/h3-5H,1-2H3,(H2,10,11,13)
- InChI Key: FYYXHXCCYXEHNR-UHFFFAOYSA-N
- SMILES: S=C1NC2C=CC(=CC=2N1)N(C)C
Computed Properties
- Exact Mass: 193.067
- Monoisotopic Mass: 193.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 59.4
Experimental Properties
- Density: 1.31±0.1 g/cm3(Predicted)
- Boiling Point: 336.7±44.0 °C(Predicted)
- pka: 10.47±0.30(Predicted)
5-(Dimethylamino)-1,3-dihydrobenzimidazole-2-thione Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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